Cas no 440124-25-4 (3-Bromo-5-chloropyrazine-2-carbonitrile)

• Product Name: 3-Bromo-5-chloropyrazine-2-carbonitrile
• CAS No: 440124-25-4
• MF: C₅HBrClN₃
• MW: 218.438538312912
• CID: 68097
• PubChem ID: 18753200
• Update Time: 2025-04-18

3-Bromo-5-chloropyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloropyrazine-2-carbonitrile
• 2-Pyrazinecarbonitrile,3-bromo-5-chloro
• 3-bromo-5-chloro-2-cyano-pyrazine
• 3-bromo-5-chloro-pyrazine-2-carbonitrile
• Pyrazinecarbonitrile,3-bromo-5-chloro-(9CI)
• QC-6830
• Pyrazinecarbonitrile,3-bromo-5-chloro- (9CI)
• favipiravir Impurity 11
• 2-Pyrazinecarbonitrile, 3-bromo-5-chloro-
• FT-0741253
• 1,5-Dimethyl-3-(5-nitrofuran-2-yl)-1H-1,2,4-triazole
• LCRXVZUADRMZHU-UHFFFAOYSA-N
• AKOS015851253
• DTXSID40595940
• SCHEMBL4413387
• 440124-25-4

• Inchi： 1S/C5HBrClN3/c6-5-3(1-8)9-2-4(7)10-5/h2H
• InChI Key： LCRXVZUADRMZHU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC=C(N=1)Cl

Computed Properties

• Exact Mass: 216.90400
• Monoisotopic Mass: 216.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.6A^2

Experimental Properties

• Density: 1.98
• Boiling Point: 309 ºC
• Flash Point: 141 ºC
• Refractive Index: 1.636
• PSA: 49.57000
• LogP: 1.76418

3-Bromo-5-chloropyrazine-2-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature